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Compound Name:
2-(3-

Methoxyphenoxy)benzaldehyde

Cat. No.: B045732 Get Quote

As a Senior Application Scientist, my primary objective is to empower our clients—researchers,

scientists, and drug development professionals—to achieve their goals safely and efficiently.

This guide moves beyond a simple checklist to provide a deep, actionable understanding of the

personal protective equipment (PPE) and handling protocols required for 2-(3-
Methoxyphenoxy)benzaldehyde (CAS No. 122283-23-2). This compound is a valuable

intermediate in pharmaceutical development and organic synthesis, and its safe handling is

paramount to successful research.[1][2]

The protocols outlined here are designed to be a self-validating system, grounded in

authoritative safety data to ensure both personal safety and experimental integrity.

Hazard Assessment: The "Why" Behind the Protocol
Understanding the specific risks associated with 2-(3-Methoxyphenoxy)benzaldehyde is the

foundation of an effective PPE strategy. The selection of each piece of equipment is a direct

countermeasure to a known hazard. The compound, which can be a yellow liquid or a low-

melting solid (melting point: 34-38 °C), presents several key risks.[3]

Based on globally harmonized system (GHS) classifications, the primary hazards are:
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Serious Eye Damage/Irritation (H318/H319): This is a significant risk. The "Danger" signal

word is associated with H318, indicating the potential for serious, irreversible eye damage.

Other classifications point to H319, causing serious eye irritation.[4][5][6] The protocol must

prioritize robust eye protection.

Skin Irritation (H315): The compound is classified as a skin irritant, necessitating proper

glove selection and body protection to prevent contact dermatitis or other skin reactions.[4]

[5][6]

Respiratory Irritation (H335): If the solid form becomes airborne as dust or if the liquid is

aerosolized, it may cause respiratory tract irritation.[4][5][6]

Aquatic Toxicity (H400): This compound is classified as very toxic to aquatic life, which

dictates stringent disposal procedures to prevent environmental release.

Hazard ID GHS Classification
Implication for Safe
Handling

Eye Contact

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[4][6]

Mandatory Use of Goggles.

Direct contact could lead to

significant injury. A face shield

is required for splash-prone

procedures.

Skin Contact
H315: Causes skin irritation[4]

[6]

Impermeable Gloves and Lab

Coat Required. Prolonged or

repeated contact must be

avoided.

Inhalation
H335: May cause respiratory

irritation[4][6]

Use in Fume Hood. If handling

the solid, avoid dust

generation. Respirators may

be needed if engineering

controls are insufficient.

Environment H400: Very toxic to aquatic life

No Drain Disposal. All waste

must be segregated and

disposed of as hazardous

chemical waste.
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Core PPE Requirements: A Multi-Layered Defense
The following PPE is required for handling 2-(3-Methoxyphenoxy)benzaldehyde. The level of

protection can be scaled based on the quantity and nature of the operation.

Protection Level
Small-Scale Operations
(<10g, Benchtop)

Large-Scale Operations
(>10g, Bulk Transfers)

Eye/Face Protection
ANSI Z87.1-compliant

chemical splash goggles.

Chemical splash goggles and

a full-face shield.

Hand Protection

Nitrile or neoprene gloves

(minimum thickness 4 mil).

Double-gloving is

recommended.

Heavier-duty chemical-

resistant gloves (e.g., Butyl

rubber) over nitrile inner

gloves. Check manufacturer's

breakthrough data.

Body Protection
Long-sleeved, knee-length lab

coat.

Chemical-resistant apron over

a lab coat or disposable

chemical-resistant coveralls.

Respiratory Protection
Work must be conducted in a

certified chemical fume hood.

Work must be conducted in a

certified chemical fume hood. If

potential for aerosolization is

high, an air-purifying respirator

(APR) with organic vapor

cartridges may be required.

Causality of PPE Choices:
Eye Protection: Safety glasses are insufficient. The risk of serious eye damage (H318) from

a splash necessitates the full seal provided by chemical splash goggles. A face shield adds a

critical layer of protection during bulk transfers or when a reaction could splash.[7]

Hand Protection: Standard nitrile gloves offer good initial protection for incidental contact.

However, for prolonged handling or immersion, it is crucial to consult the glove

manufacturer's chemical resistance data. Double-gloving minimizes the risk of exposure from

a single glove failure.
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Body Protection: A lab coat prevents incidental skin contact.[8] For larger quantities, a

chemical-resistant apron or coveralls provide a necessary barrier against significant spills.[8]

Respiratory Protection: The primary defense is a properly functioning chemical fume hood.[6]

A respirator (e.g., N95 for dust or an APR for vapors) should be considered a secondary

measure, used only when engineering controls are unavailable or insufficient, in accordance

with your institution's safety plan and OSHA standards.[4][7]

Operational Plan for Safe Handling
A systematic workflow is essential to minimize exposure risk.

Step 1: Preparation
Review the SDS: Before any work, thoroughly review the most current Safety Data Sheet

(SDS).[8]

Inspect Engineering Controls: Verify that the chemical fume hood is operational, with the

sash positioned at the appropriate height.

Assemble and Inspect PPE: Ensure all required PPE is available, fits correctly, and is in

good condition (e.g., no cracks in gloves).

Prepare Workspace: Place absorbent, chemical-resistant pads on the work surface within

the fume hood to contain minor drips. Ensure an eyewash station and safety shower are

accessible.[9]

Step 2: Chemical Handling
Don PPE: Put on your lab coat, followed by safety goggles, and finally, gloves. If a face

shield or respirator is needed, don them according to proper procedure.

Transfer/Weighing:

As this material has a low melting point, it may be a solid. When handling the solid, use a

spatula and avoid generating dust.[8]

Conduct all weighing and transfers inside the fume hood.
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If transferring the liquid, do so slowly and carefully to avoid splashing.

Maintain Control: Keep containers tightly closed when not in use.[6][10]

Step 3: Post-Handling & Cleanup
Decontaminate: Wipe down the work surface and any equipment used with an appropriate

solvent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination: remove gloves

first (turning them inside out), then face shield, goggles, and finally the lab coat.

Hand Hygiene: Immediately wash hands thoroughly with soap and water after removing

gloves.[4][9]

Emergency Procedures and Disposal
Accidental Release or Spill
In the event of a spill, a calm and structured response is critical. The following workflow should

be initiated immediately.
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Spill Occurs

Alert Personnel & Evacuate Immediate Area

Assess Spill Size & Risk
(Is it a minor or major spill?)

Minor Spill
(Contained in fume hood)

Minor

Major Spill
(Outside containment)

Major

Absorb with Inert Material
(e.g., vermiculite, sand)

Contact Institutional EHS/
Emergency Response

Collect Waste into a
Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose of all materials
as Hazardous Waste

Report Incident to Supervisor

End

Click to download full resolution via product page

Caption: Workflow for responding to a 2-(3-Methoxyphenoxy)benzaldehyde spill.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[4][9][10]

Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap

and water. If skin irritation occurs, get medical advice.[4][9][10]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[4][9][10]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell.[9]

Waste Disposal
Due to its high aquatic toxicity (H400), this material and any contaminated items (gloves,

absorbent pads, etc.) must not be disposed of in standard trash or down the drain.[9]

Segregate all waste into a clearly labeled, sealed container for hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous materials.[9][10]

By integrating this expert-driven, safety-first approach, you can confidently handle 2-(3-
Methoxyphenoxy)benzaldehyde, ensuring both your personal well-being and the integrity of

your invaluable research.

References
CHEMM. Personal Protective Equipment (PPE). [Link]
ASHP Publications. Personal Protective Equipment. [Link]
Bio-Active.
PubChem. 2-[(3-Methoxybenzyl)oxy]benzaldehyde. [Link]
CP Lab Safety. 2-(3-Methoxyphenoxy)benzaldehyde, min 97%, 1 gram. [Link]
Occupational Safety and Health Administration (OSHA). 1910.120 App B - General
Description and Discussion of the Levels of Protection and Protective Gear. [Link]
Fisher Scientific.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/sds/aldrich/129658
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/129658
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/129658
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.benchchem.com/product/b045732?utm_src=pdf-body
https://www.benchchem.com/product/b045732?utm_src=pdf-body
https://www.benchchem.com/product/b045732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Protection Agency (EPA). Chapter 5: Personal Protective Equipment
Program. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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